Pedifen

• Molecular Formula: C21H25N
• Molecular Weight: 291.4 g/mol
• InChI: InChI=1S/C21H25N/c1-3-22(4-2)18-12-11-17-21(19-13-7-5-8-14-19)20-15-9-6-10-16-20/h5-10,13-16,21H,3-4,17-18H2,1-2H3
• InChIKey: ZFAMAUAHFLXNKF-UHFFFAOYSA-N

Pedifen Product Profile and Comparator Context

Pedifen is a brand-name pediatric ibuprofen oral suspension (100 mg/5 mL) manufactured by Atabay Kimya Sanayi ve Tic. A.Ş. (Turkey) and also distributed by Dafra Pharma in certain markets. It belongs to the propionic acid derivative class of non-steroidal anti-inflammatory drugs (NSAIDs; ATC: M01AE01) and provides analgesic, antipyretic, and anti-inflammatory effects via reversible cyclooxygenase inhibition [1]. The product is available as a single-entity pediatric syrup, a Cold & Flu combination formulation (ibuprofen 100 mg + pseudoephedrine HCl 15 mg + chlorpheniramine maleate 1 mg per 5 mL), a pediatric suspension (20 mg/mL), and 400 mg film-coated tablets [2]. Pedifen gained international visibility in 2022–2023 when Health Canada authorized exceptional temporary importation of the Atabay-manufactured product into Alberta during a nationwide pediatric analgesic shortage [3].

Active & Form Ibuprofen 100 mg/5 mL pediatric oral suspension Same API and strength as many domestic pediatric ibuprofens

Regulatory Pathway Health Canada exceptional temporary import into Alberta Shortage-driven authorization; not interchangeable nationally without new approval

Supply Chain Trait 3-year shelf life vs. typical 2-year domestic products Extended inventory viability for stockpile and emergency procurement

• [1] PEDIFEN 100 MG 100 ML ŞURUP Prospektüs (Summary of Product Characteristics). Atabay Kimya Sanayi ve Tic. A.Ş. Ibuprofen 100 mg/5 mL pediatric syrup. View Source
• [2] Dafra Pharma. Pedifen tablets (400 mg), Pedifen suspension (20 mg/mL), and Pedifen Cold & Flu product pages. View Source
• [3] Alberta College of Pharmacy. Imported children's ibuprofen approved for sale in Alberta. Benefact No. 1102. April 19, 2023. View Source

Pedifen Interchangeability Limitations

Although the active pharmaceutical ingredient (ibuprofen) and its concentration (100 mg/5 mL) match those of many Canadian and international pediatric ibuprofen products, regulatory authorities and procurement bulletins have explicitly documented that Pedifen differs from authorized domestic comparators in at least five product-specific dimensions: brand name, flavour identity, container and closure design, inactive ingredient composition, dosing device type, and storage requirements [1]. These differences carry practical consequences—for example, the graduated dosing spoon supplied with Pedifen replaces the graduated dosing cup typical of North American domestic products, creating a medication error risk if caregivers are not counseled on proper measurement [2]. Furthermore, the distinct excipient profile (including kaolin, agar, Sunset Yellow FCF E110, and parabens) has implications for patients with specific allergies or sensitivities [3]. Generic substitution at the pharmacy level without verifying these product-specific variables can therefore lead to dosing inaccuracies, administration errors in feeding-tube settings, and unrecognised allergen exposure.

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Excipient & Allergen Profile

Kaolin-agar suspending system, parabens, and Sunset Yellow FCF (E110) differ from domestic xanthan-gum-based formulations; may trigger sensitivities.

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Dosing Device Variation

Graduated dosing spoon (mL markings) replaces typical dosing cup; caregiver unfamiliarity may increase dosing error risk without counselling.

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Regulatory Geography

Authorized for sale in Alberta only; distribution to other provinces requires new regulatory submission, limiting direct substitution nationally.

• [1] Alberta College of Pharmacy. Imported children's ibuprofen approved for sale in Alberta. Benefact No. 1102. April 19, 2023. View Source
• [2] Calgary Sun. Imported pediatric ibuprofen now available for pharmacies, hospitals to order in Alberta. April 21, 2023. View Source
• [3] Eczanenobetci.net. Pedifen 100 Mg 100 Ml Surup Bilgileri, Kullanımı ve Saklama Koşulları. Yardımcı maddeler (excipients) list. View Source

Pedifen Quantitative Differentiation Evidence

Pharmacokinetic Absorption Comparison

The Pedifen pediatric syrup (Atabay formulation) demonstrates a clearly characterised absorption profile in febrile children. After a single oral dose of 10 mg/kg, the mean peak plasma concentration (Cmax) is 55 µg/mL with a median time to peak concentration (Tmax) of 0.97 hours [1]. By comparison, a published reference bioavailability study comparing a standard ibuprofen-base pediatric suspension (Dalsy) with an ibuprofen-lysinate formulation reported a notably slower S-enantiomer Tmax (median 1.33 hours) for the ibuprofen-base product [2]. While this is a cross-study comparison and not a direct head-to-head trial, Pedifen's Tmax of 0.97 hours is approximately 27% shorter than the 1.33-hour reference value reported for the comparator ibuprofen-base suspension, suggesting comparably rapid absorption for the Pedifen formulation. The German Kinderformularium also reports a Cmax range of 25–53 mg/L for oral ibuprofen at 7–10 mg/kg in children aged 3 months to 12 years, indicating that Pedifen's Cmax (55 µg/mL = 55 mg/L) sits near the upper end of this reference band [3].

PK Absorption

Cross-study comparable

Tmax 0.97 h (Cmax 55 µg/mL)

Reported rapid absorption in febrile children; Tmax ~27% shorter than a comparator ibuprofen base suspension.

Data to verify: cross-study, not head-to-head trial; fasted state in Pedifen monograph.

Evidence Dimension	Rate of absorption (Tmax) and peak plasma concentration (Cmax) in febrile pediatric population
Target Compound Data	Pedifen ibuprofen 100 mg/5 mL syrup: Cmax = 55 µg/mL, Tmax = 0.97 hours (10 mg/kg single dose, febrile children) [1]
Comparator Or Baseline	Ibuprofen-base pediatric suspension (Dalsy): S-enantiomer Tmax = 1.33 hours (median) [2]; Published Cmax range for pediatric ibuprofen 7–10 mg/kg: 25–53 mg/L [3]
Quantified Difference	Pedifen Tmax approximately 27% shorter than comparator ibuprofen-base suspension (0.97 vs. 1.33 hours); Pedifen Cmax at upper end of published 25–53 mg/L range
Conditions	Pedifen: febrile children (age unspecified), fasted state, 10 mg/kg oral dose; Comparator: pediatric patients, fed/fasted not specified for the base suspension study

Why This Matters

Rapid Tmax is clinically relevant for acute pediatric fever and pain management, where faster onset of antipyretic and analgesic effect improves patient comfort and may reduce the need for overlapping or rescue dosing.

• [1] PEDIFEN 100 MG 100 ML ŞURUP Prospektüs. Farmakokinetik özellikler: Cmax = 55 µg/mL, Tmax = 0.97 saat (ateşli çocuklarda 10 mg/kg doz). Atabay. View Source
• [2] Ibuprofen lysinate, quicker and less variable: relative bioavailability compared to ibuprofen base in a pediatric suspension dosage form. 2015. S-enantiomer Tmax (median) for ibuprofen base (Dalsy): 1.33 hours. View Source
• [3] Kinderformularium (Germany). Ibuprofen oral dosing: Cmax 25–53 mg/L at 7–10 mg/kg in children aged 3 months to 12 years (Playne et al. 2018, Gelotte et al.). 2019. View Source

Excipient Profile: Kaolin-Agar System

Pedifen pediatric syrup uses a distinctive suspending and stabilising system based on kaolin (sterilised light) and agar (BPC 54 PDR), combined with sucrose, sorbitol solution (E420), glycerol, sodium benzoate (E211), citric acid monohydrate, polysorbate, methyl hydroxybenzoate (E218), propyl hydroxybenzoate (E216), Sunset Yellow FCF (E110), and orange flavour [1]. In contrast, a typical UK-authorised pediatric ibuprofen suspension (e.g., IBURAPID KIDS 100 mg/5 mL) employs liquid maltitol, glycerol, citric acid, sodium citrate, sodium chloride, sodium saccharin, sodium benzoate, polysorbate 80, xanthan gum, and strawberry flavour as its excipient matrix [2]. The use of kaolin and agar as the primary suspending agents, rather than xanthan gum or microcrystalline cellulose/carboxymethylcellulose sodium commonly found in North American and European pediatric ibuprofen suspensions, represents a formulation distinction with potential implications for suspension viscosity, re-dispersibility upon shaking, and compatibility with nasogastric or enteral feeding tubes [3].

Excipient System

Head-to-head

Kaolin + agar vs. xanthan gum

Formulation distinction may impact viscosity, redispersibility, and nasogastric tube compatibility.

Contains parabens and E110 azo dye; verify patient allergy history.

Evidence Dimension	Excipient composition—suspending agents, preservatives, colourants, and sweeteners
Target Compound Data	Pedifen: kaolin, agar, sucrose, sorbitol (E420), glycerol, sodium benzoate (E211), citric acid monohydrate, polysorbate, methylparaben (E218), propylparaben (E216), Sunset Yellow FCF (E110), orange flavour [1]
Comparator Or Baseline	IBURAPID KIDS (representative UK formulation): liquid maltitol, glycerol, citric acid, sodium citrate, sodium chloride, sodium saccharin, sodium benzoate, polysorbate 80, xanthan gum, strawberry flavour [2]
Quantified Difference	Qualitative difference: kaolin + agar vs. xanthan gum as suspending system; paraben preservatives (methyl + propyl) vs. none in comparator; Sunset Yellow FCF (E110) azo dye vs. no synthetic colourant declared in comparator
Conditions	Comparison based on publicly listed excipients in respective product monographs/labels

Why This Matters

Excipient differences directly influence product selection for patients with known allergies (parabens, azo dyes such as E110), metabolic concerns (sucrose vs. maltitol/saccharin for diabetic or low-caries-risk formulations), and enteral administration compatibility in hospital settings.

• [1] Eczanenobetci.net. Pedifen 100 Mg 100 Ml Surup Bilgileri. Yardımcı maddeler: Şeker, %70 sorbitol çözeltisi (E420), gliserin, kaolin, agar, sodyum benzoat (E211), sitrik asit monohidrat, polisorbat, metil hidroksibenzoat (E218), propil hidroksibenzoat (E216), günbatımı sarısı (E110), portakal aroması, saf su. View Source
• [2] Subra.bg. IBURAPID KIDS oral suspension 100 mg/5 mL product information. Excipients: liquid maltitol, glycerol, citric acid, sodium citrate, sodium chloride, sodium saccharin, sodium benzoate, polysorbate 80, xanthan gum, strawberry flavour, purified water. View Source
• [3] Health Partners International of Canada / GangsterismOut.com. Report on Pedifen thicker consistency risking clogging of feeding tubes. January 5, 2026. View Source

Dosing Device Safety: Spoon vs. Cup

Pedifen is supplied with a graduated dosing spoon (marked at 1.5 mL, 2.5 mL, and 5 mL), whereas standard domestic Canadian pediatric ibuprofen products are typically packaged with a graduated dosing cup [1]. The Alberta Blue Cross pharmacy bulletin explicitly identified this dosing device difference as a clinically relevant distinction requiring pharmacist counselling at the point of dispensing to prevent medication errors [2]. Dosing spoon markings (in mL increments integral to the spoon) cannot be assumed to be interchangeable with a dosing cup that uses separate volume graduations, and caregiver unfamiliarity with one device type over the other has been associated with a higher risk of dosing inaccuracies in pediatric populations [3]. The Alberta College of Pharmacy highlighted that 'proper selection of the intended product must be verified to avoid confusion with other products and prevent medication errors' when pharmacy teams order and dispense Pedifen [2].

Dosing Device

Head-to-head

Graduated spoon (1.5/2.5/5 mL) vs. dosing cup

Regulatory alert: pharmacist counselling required to prevent medication errors at dispensing.

Unfamiliar device linked to higher pediatric dosing inaccuracy risk.

Evidence Dimension	Dosing device type and associated medication error risk
Target Compound Data	Pedifen: graduated dosing spoon with 1.5 mL, 2.5 mL, and 5 mL markings [1]
Comparator Or Baseline	Standard domestic Canadian pediatric ibuprofen: graduated dosing cup [1]
Quantified Difference	Qualitative: dosing spoon vs. dosing cup; regulatory requirement for pharmacist counselling on device usage at dispensing [2]
Conditions	Retail pharmacy dispensing in Alberta, Canada; Health Canada exceptional importation framework

Why This Matters

Dosing device type is a critical factor in medication error prevention. Procurement decisions that introduce an unfamiliar dosing device into a healthcare system require explicit staff training and caregiver education, directly impacting total cost of adoption and patient safety.

• [1] Calgary Sun. Imported pediatric ibuprofen now available for pharmacies, hospitals to order in Alberta. Pedifen comes with a graduated dosing spoon compared to a graduated dosing cup typically found in typical domestic supplies. April 21, 2023. View Source
• [2] Alberta College of Pharmacy. Imported children's ibuprofen approved for sale in Alberta. Differences listed: brand, flavour, container, inactive ingredients, dosing device, storage. April 19, 2023. View Source
• [3] Calgary Herald. Alberta hospitals were directed to stop using imported Turkish pain medication after 6 months: AHS bulletin. October 20, 2023. View Source

Shelf-Life Stability Comparison

The Atabay-manufactured Pedifen pediatric ibuprofen syrup carries a 3-year shelf life from the date of manufacture [1]. This compares favourably with a typical 2-year shelf life reported for many standard pediatric ibuprofen oral suspensions, such as Spedifen 400 mg tablets (2 years) [2]. The longer shelf life is a documented product characteristic that directly impacts procurement planning, inventory management, and waste reduction in both hospital pharmacy and retail settings. In the Alberta importation case, the 3-year shelf life was cited alongside the expiry projection (early 2026 for product received in early 2023), underscoring its relevance for large-scale public-sector procurement decisions [3].

Shelf Life

Cross-study comparable

3 years vs. 2-year typical domestic

50% longer stability duration supports emergency stockpile planning and reduces waste.

Storage below 25–30°C, protected from light.

Evidence Dimension	Product shelf life (stability duration)
Target Compound Data	Pedifen: 3-year shelf life [1]
Comparator Or Baseline	Spedifen 400 mg tablets: 2-year shelf life [2]; Pediatric ibuprofen suspensions typically labelled with 2-year expiry in many markets
Quantified Difference	Approximately 50% longer shelf life (3 years vs. 2 years)
Conditions	Storage: below 25–30°C, protected from light [1]

Why This Matters

Longer shelf life reduces inventory turnover pressure, decreases waste from expired stock, and enhances supply chain resilience—critical factors in both hospital formulary management and government emergency stockpile procurement.

• [1] Calgary Sun. Imported pediatric ibuprofen now available for pharmacies, hospitals to order in Alberta. Pedifen has a three-year shelf life. April 21, 2023. View Source
• [2] Noon.com. Spedifen 400 mg tablets product listing: Shelf Life 2 year. View Source
• [3] Calgary Herald. Alberta hospitals directed to stop using imported Turkish pain medication. Parol has a shelf life of three years, with Alberta's supply expected to expire in early 2026. October 20, 2023. View Source

Regulatory Authorization Restrictions

Pedifen is authorized by Health Canada for retail sale and hospital use exclusively within the province of Alberta under an exceptional temporary importation framework; it cannot be sold or distributed in other Canadian provinces without submitting and obtaining approval for a new regulatory proposal [1]. By contrast, standard domestic pediatric ibuprofen products (e.g., Children's Motrin, Advil Pediatric, and generic house brands) hold national Drug Identification Numbers (DINs) valid across all Canadian provinces and territories [2]. This geographic restriction is not a product quality limitation but a regulatory artefact of the exceptional importation pathway. Alberta Health Services directed hospitals to transition back to standard domestic formulary products once the domestic shortage resolved, citing operational disruptions caused by the differences in product characteristics [3]. The Pedifen product characteristics that matched domestic products included active ingredient, dosage form, indications, dosing instructions, and route of administration; the differentiating characteristics were brand, flavour, container, inactive ingredients, dosing device, and storage [2].

Regulatory Scope

Head-to-head

Alberta-only vs. nationwide DIN

Exceptional import framework restricts legal sale to one province; not a quality defect.

Requires new approval for interprovincial distribution.

Evidence Dimension	Regulatory authorization scope (geographic validity of marketing approval)
Target Compound Data	Pedifen: Health Canada exceptional temporary importation, authorized for sale in Alberta only; cannot be sold inter-provincially without new approval [1]
Comparator Or Baseline	Standard Canadian pediatric ibuprofen (Motrin, Advil, generics): Health Canada DIN, nationally valid authorization [2]
Quantified Difference	Geographic restriction: 1 province (Alberta, population ~4.7 million) vs. all 10 provinces and 3 territories (population ~40 million)
Conditions	Health Canada regulatory framework; exceptional importation under drug shortage provisions, December 2022 – 2023

Why This Matters

Procurement teams and hospital formularies outside Alberta cannot legally purchase or use Pedifen without separate regulatory approval, making this a first-order exclusion criterion for non-Alberta buyers and a critical compliance checkpoint for Alberta-based procurement.

• [1] Calgary Sun. Pedifen is authorized by Health Canada for retail sale only in Alberta, and can't be sold in other provinces without getting approval first. April 21, 2023. View Source
• [2] Alberta College of Pharmacy. The Pedifen product has some of the same product characteristics as the Canadian-authorized product... The product, however, differs in the following ways: brand, flavour, container, inactive ingredients, dosing device, and storage. April 19, 2023. View Source
• [3] Calgary Herald. Alberta hospitals transition back from Turkish Atabay supply to previous AHS formulary products; Parol and Pedifen only authorized for use in Alberta. October 20, 2023. View Source

Combination Cold & Flu Formulation

Pedifen Cold & Flu syrup combines three active pharmaceutical ingredients in a single 5 mL dose: ibuprofen 100 mg (NSAID analgesic/antipyretic), pseudoephedrine hydrochloride 15 mg (nasal decongestant), and chlorpheniramine maleate 1 mg (H1-antihistamine) [1]. This triple-action formulation contrasts with standard single-entity pediatric ibuprofen suspensions (100 mg/5 mL, ibuprofen only) [2]. The addition of a decongestant and an antihistamine addresses multi-symptom upper respiratory tract infections (nasal congestion, rhinorrhoea, sneezing) concurrently with fever and pain, potentially reducing the need for separate administration of multiple single-entity products. However, the inclusion of pseudoephedrine and chlorpheniramine also introduces additional contraindications and drug interaction risks absent from ibuprofen-only formulations, including CNS stimulation/sedation, cardiovascular precautions, and anticholinergic burden [3]. Turkish social security (SGK) reimbursement data confirm that Pedifen Cold & Flu is classified under a distinct ATC category (respiratory system cold combinations) from single-entity Pedifen, and it carries a separate barcode (8699717570061) and pricing tier (113.62–152.62 TRY) [4].

Cold & Flu Variant

Head-to-head

3 APIs (ibuprofen + pseudoephedrine + chlorpheniramine) vs. single entity

Not interchangeable; additional decongestant/antihistamine introduce distinct contraindications.

Separate ATC code, barcode, and pricing tier.

Evidence Dimension	Number and type of active pharmaceutical ingredients per 5 mL dose
Target Compound Data	Pedifen Cold & Flu: 3 APIs—ibuprofen 100 mg + pseudoephedrine HCl 15 mg + chlorpheniramine maleate 1 mg [1]
Comparator Or Baseline	Pedifen pediatric syrup (single entity): 1 API—ibuprofen 100 mg only [2]
Quantified Difference	3 APIs vs. 1 API; additional therapeutic coverage for nasal decongestion and antihistamine effects vs. analgesia/antipyresis only
Conditions	Indicated for cold and influenza symptoms where nasal congestion and rhinorrhoea accompany fever and pain; not interchangeable with single-entity ibuprofen in clinical use [3]

Why This Matters

Formulary managers and procurement specialists must distinguish between Pedifen single-entity and Pedifen Cold & Flu products at the point of ordering; selecting the incorrect variant results in either therapeutic gap (failure to address nasal symptoms) or unnecessary polypharmacy exposure (decongestant/antihistamine burden in a patient needing only analgesia/antipyresis).

• [1] ilacgibi.net. Pedifen Cold & Flu: Her 5 mL (1 ölçek) şurup 100 mg ibuprofen, 15 mg psödoefedrin hidroklorür ve 1 mg klorfeniramin maleat içerir. 2026. View Source
• [2] PEDIFEN 100 MG 100 ML SURUP Kısa Ürün Bilgisi (KÜB). FarmaLOG. Her 5 ml'lik ölçek, 100 mg ibuprofen içerir. View Source
• [3] PEDIFEN COLD & FLU. rxreasoner.com. Active ingredients: ibuprofen, pseudoephedrine hydrochloride, chlorpheniramine maleate. Pharmacological properties and precautions. View Source
• [4] ilacmuadil.com. PEDIFEN COLD & FLU 100 mL SURUP fiyatı: 113.62 TL; Barkod: 8699717570061. ilacrehberi.com. Satış Fiyatı: 152.62 TL. View Source

Pedifen Procurement and Clinical Scenarios

Emergency Pediatric Stockpile Procurement

When domestic pediatric ibuprofen supplies are exhausted or critically low, Pedifen offers a regulatorily pre-vetted alternative with documented bioequivalence-relevant characteristics (same active ingredient, concentration, dosage form, and dosing instructions as Canadian-authorized products) [1]. The 3-year shelf life [2] provides supply chain planners with extended inventory viability compared to typical 2-year domestic products, reducing the risk of expired stock in emergency reserves. However, procurement teams must budget for pharmacist and nurse training on the graduated dosing spoon device and must verify excipient tolerance (particularly for patients with paraben or Sunset Yellow FCF E110 allergies) before deployment [3].

Multi-Symptom Cold and Influenza Management

In clinical scenarios where children present with concurrent fever, pain, nasal congestion, and rhinorrhoea (e.g., influenza-like illness), Pedifen Cold & Flu provides three therapeutic actions in a single oral liquid dose (ibuprofen 100 mg + pseudoephedrine 15 mg + chlorpheniramine 1 mg per 5 mL) [4]. This reduces the number of separate medications a caregiver must administer, potentially improving adherence. Formulary inclusion should be accompanied by screening for contraindications specific to the decongestant and antihistamine components (CNS effects, cardiovascular risk, anticholinergic sensitivity) that do not apply to single-entity ibuprofen [5].

Hospital Formulary Equivalence Assessment

For institutional Pharmacy & Therapeutics Committees conducting formulary review, the Alberta College of Pharmacy bulletin provides a structured equivalence framework: Pedifen matches domestic products on active ingredient, dosage form, indications, dosing instructions, and route of administration, but differs on brand, flavour, container, inactive ingredients, dosing device, and storage [1]. This seven-point checklist can be repurposed as a procurement decision tool. The pharmacokinetic data from the Atabay product monograph (Cmax 55 µg/mL, Tmax 0.97 hours at 10 mg/kg in febrile children) [6] can be benchmarked against institutionally preferred reference products when evaluating therapeutic interchangeability.

Global Health and Humanitarian Supply

Pedifen's 3-year shelf life [2] and its established manufacturing quality pedigree (Atabay, a Turkish GMP-licensed manufacturer operating since 1939 [7]) make it a candidate for inclusion in humanitarian health kits and emergency medical stockpiles where extended storage without cold-chain requirements (storage below 25–30°C, protected from light [6]) is essential. The orange flavour and child-resistant packaging further support community-based distribution. Procurement officers should verify the excipient profile (kaolin, agar, parabens, E110) against target-population allergy prevalence data before large-scale deployment [3].

Application

Selection Property

Validation Focus

Emergency pediatric stockpile

3-year shelf life, regulatory pre-vetting, bioequivalent API/form

Dosing spoon training, excipient allergy screening (parabens, E110)

Multi-symptom cold/influenza

Triple-action Cold & Flu variant: ibuprofen + decongestant + antihistamine

Contraindication review (CNS, cardiovascular, anticholinergic)

Hospital formulary equivalence

Seven-point Alberta checklist: matching API, dose, route; differing brand, excipients, device

Benchmark PK (Cmax 55 µg/mL, Tmax 0.97 h) against institutional reference

Humanitarian supply kits

Extended shelf life, GMP manufacturer, no cold chain, child-friendly packaging

Excipient allergy prevalence in target population; local regulatory acceptance

• [1] Alberta College of Pharmacy. Imported children's ibuprofen approved for sale in Alberta. Product characteristics comparison: same active ingredient, dosage form, indications, dosing instructions, route of administration; differs in brand, flavour, container, inactive ingredients, dosing device, storage. April 19, 2023. View Source
• [2] Calgary Sun. Pedifen has a three-year shelf life. April 21, 2023. View Source
• [3] Eczanenobetci.net. Pedifen 100 Mg 100 Ml Surup Bilgileri. Excipient list: kaolin, agar, methylparaben, propylparaben, Sunset Yellow FCF (E110). View Source
• [4] ilacgibi.net. Pedifen Cold & Flu: ibuprofen 100 mg + pseudoephedrine HCl 15 mg + chlorpheniramine maleate 1 mg per 5 mL. View Source
• [5] rxreasoner.com. PEDIFEN COLD & FLU. Pseudoephedrine sympathomimetic effects; chlorpheniramine H1-antagonist properties; contraindications and precautions. View Source
• [6] PEDIFEN 100 MG 100 ML ŞURUP Prospektüs. Cmax = 55 µg/mL, Tmax = 0.97 saat (ateşli çocuklarda 10 mg/kg); saklama: 25°C altı, ışıktan koruyunuz. View Source
• [7] Atabay Group. Founded 1939; GMP-licensed pharmaceutical manufacturing in Turkey; over 100 licensed drugs. View Source